Cas no 160782-57-0 (Benzenepropanal, 4-(1,1-diMethylethyl)-2-Methyl-)

• Product name: Benzenepropanal, 4-(1,1-diMethylethyl)-2-Methyl-
• CAS No: 160782-57-0
• MF: C₁₄H₂₀O
• MW: 204.308
• CID: 832786
• PubChem ID: 10774573

Benzenepropanal, 4-(1,1-diMethylethyl)-2-Methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 4-(1,1-diMethylethyl)-2-Methyl-
• LogP
• 3-[2-Methyl-4-(2-methyl-2-propanyl)phenyl]propanal
• 4-(1,1-DIMETHYLETHYL)-2-METHYL-BENZENEPROPANAL

• Inchi： InChI=1S/C14H20O/c1-11-10-13(14(2,3)4)8-7-12(11)6-5-9-15/h7-10H,5-6H2,1-4H3
• InChI Key： AYDMRKVNCWQQOE-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1CCC=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.1515
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes